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Compound of Interest

Compound Name:
2-cyano-N-(2-

methoxyethyl)acetamide

Cat. No.: B076922 Get Quote

Essential Safety and Handling Guide for 2-cyano-N-
(2-methoxyethyl)acetamide
Disclaimer: This document provides essential safety and logistical information for handling 2-
cyano-N-(2-methoxyethyl)acetamide based on available data for structurally similar

compounds. It is imperative to consult the substance-specific Safety Data Sheet (SDS)

provided by the supplier and to adhere to all institutional and regulatory safety protocols. The

information herein is intended to supplement, not replace, official safety documentation and

professional judgment.

Hazard Identification and Classification
Based on data from analogous compounds such as 2-Cyano-2-(hydroxyimino)acetamide and

other cyanoacetamide derivatives, 2-cyano-N-(2-methoxyethyl)acetamide should be handled

as a hazardous substance. The primary anticipated hazards include:

Acute Oral Toxicity[1]

Skin Irritation

Serious Eye Irritation[1]

Potential for Harm if Inhaled[2][3]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the recommended equipment for various operational scenarios.

Protection Type Recommended Equipment Specifications and Scenarios

Eye and Face Protection Safety Goggles or Face Shield

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

should be used with goggles

when there is a significant risk

of splashing.[4]

Skin Protection Chemical-resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Gloves

must be inspected for

degradation or punctures

before each use.[4]

Protective Clothing

A standard lab coat or

chemical-resistant apron is

required for all handling

procedures. For larger

quantities or tasks with a high

potential for exposure, a

chemical-resistant suit may be

necessary.[4]

Respiratory Protection N95 or P1 Dust Mask

Recommended when handling

the solid compound to prevent

inhalation of dust particles.[5]

Full-face Respirator

To be used if exposure limits

are exceeded or if irritation is

experienced.[1]
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Adherence to a strict operational protocol is critical to prevent accidental exposure and

contamination.

3.1. Engineering Controls:

Always handle 2-cyano-N-(2-methoxyethyl)acetamide in a well-ventilated area, preferably

within a certified chemical fume hood.[4]

Facilities should be equipped with an eyewash station and a safety shower in close proximity

to the handling area.

3.2. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

[4] Clear the workspace of any unnecessary items to create an uncluttered environment.

Weighing and Transferring:

Handle the compound as a powder, taking care to minimize dust generation.[5]

Use non-sparking tools for transfers.[1]

During Operation:

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[2]

Keep the container tightly closed when not in use.[5]

Post-Handling:

Wash hands thoroughly with soap and water after handling, before breaks, and at the end

of the workday.[5]

Decontaminate all work surfaces after use.
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Proper disposal of 2-cyano-N-(2-methoxyethyl)acetamide and its contaminated waste is

crucial to prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Characterization:

Due to its likely acute toxicity, 2-cyano-N-(2-methoxyethyl)acetamide is considered a

hazardous waste.

4.2. Waste Segregation and Collection:

Collect all waste, including unused material and contaminated disposables (e.g., gloves,

wipes, and pipette tips), in a designated, properly labeled, and sealed hazardous waste

container.

Do not mix this waste stream with other chemical waste unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.

Do not dispose of this chemical down the drain or in regular trash.[1]

4.3. Final Disposal:

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Contact a licensed professional waste disposal service to arrange for the pickup and

disposal of the chemical waste.

Emergency Procedures
5.1. Spills:

Evacuate personnel from the immediate spill area.

Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

sealed container for disposal.[2]
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For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container.

Decontaminate the spill area thoroughly.

5.2. Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. Seek medical attention if irritation persists.

[7]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[7]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[7]
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Caption: Standard workflow for handling 2-cyano-N-(2-methoxyethyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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